2,2-Diethoxy-1-methylazepan-3-amine

• CAS No.: 142741-59-1
• Molecular Formula: C11H24N2O2
• Molecular Weight: 216.325
• IUPAC Name: 2,2-diethoxy-1-methylazepan-3-amine
• InChI: InChI=1S/C11H24N2O2/c1-4-14-11(15-5-2)10(12)8-6-7-9-13(11)3/h10H,4-9,12H2,1-3H3
• InChI Key: VHEGWYZKKLKSOE-UHFFFAOYSA-N
• SMILES: CCOC1(C(CCCCN1C)N)OCC
• Synonyms: 1H-Azepin-3-amine,2,2-diethoxyhexahydro-1-methyl-(9CI)

Description

2,2-Diethoxy-1-methylazepan-3-amine is a seven-membered azepane derivative featuring a methyl group at position 1, ethoxy substituents at position 2, and a primary amine at position 2. The diethoxy groups enhance solubility in organic solvents, while the methyl group contributes to steric and electronic modulation of the azepane ring. This compound is of interest in medicinal chemistry and materials science due to its structural versatility, though detailed experimental data on its synthesis, stability, or applications remain scarce in publicly accessible literature.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Methylazetidin-3-amine Dihydrochloride

• Structure : A four-membered azetidine ring with a methyl group and amine at position 3, in dihydrochloride salt form.
• Key Differences: Ring Size and Strain: Azetidines (4-membered) exhibit higher ring strain compared to azepanes (7-membered), leading to greater reactivity and instability under acidic or thermal conditions . Substituent Effects: The dihydrochloride salt form of the azetidine derivative increases water solubility but limits compatibility with nonpolar solvents, whereas the diethoxy groups in 2,2-Diethoxy-1-methylazepan-3-amine favor solubility in organic media.

Dimethylamine Derivatives

• Structure : Simple secondary amines (e.g., dimethylamine, CAS 124-40-3) lack cyclic frameworks.
• Solubility: The diethoxy groups in the azepane derivative likely reduce hygroscopicity compared to hydrophilic amines like dimethylamine.

Research Findings and Limitations

• Analogous azepanes are typically synthesized via cyclization of linear precursors or ring-expansion reactions.
• Safety Data : highlights the absence of hazard classifications for 3-methylazetidin-3-amine dihydrochloride, but analogous safety profiles for the azepane derivative remain unreported.
• Functional Group Impact : The diethoxy groups in the target compound may confer oxidative stability compared to hydrolytically sensitive azetidine salts .